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Compound of Interest

Compound Name: Dibromoacetaldehyde

Cat. No.: B156388

Dibromoacetaldehyde, with the chemical formula C2H2Brz0, is a halogenated aldehyde.[1][2]
[3] Understanding its physical properties is crucial for its handling, application in chemical
reactions, and for the development of analytical methods.

Data Presentation: A Summary of Quantitative Physical
Properties

The following table summarizes the key physical properties of Dibromoacetaldehyde based
on available data.
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Property Value Source
Molecular Formula C2H2Br20 [1112]
Molecular Weight 201.84 g/mol

Boiling Point 136.3 °C at 760 mmHg

137 °C

Melting Point 87 °C

Not Available

Density 2.357 g/cm3

Solubility DMSO (Very Slightly),

Methanol (Slightly, Heated)

Refractive Index

1.541

Vapor Pressure

7.41 mmHg at 25°C

Flash Point

68.7 °C

Experimental Protocols

Detailed experimental procedures for determining the physical properties of chemical

compounds like Dibromoacetaldehyde are outlined below. These are generalized protocols

that can be adapted for the specific analysis of this compound.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and efficient method for its determination on a small scale is the capillary

method using a Thiele tube.

Materials:

e Thiele tube

o Thermometer (0-200 °C range)
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e Small test tube

o Capillary tube (sealed at one end)

e Heating oil (e.g., mineral oil)

e Bunsen burner or heating mantle

e Clamp and stand

Procedure:

» A small amount of Dibromoacetaldehyde is placed into the small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.

e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is placed in a Thiele tube filled with heating oil, ensuring the sample is
immersed.

o The side arm of the Thiele tube is gently heated.

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e The heating is stopped, and the liquid is allowed to cool.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Melting Point (Capillary Method)

For solid compounds, the melting point is a key indicator of purity. The capillary method is a
standard technique for its determination.

Materials:
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Melting point apparatus (e.g., Mel-Temp) or Thiele tube setup

Capillary tubes (open at one end)

Sample of solid Dibromoacetaldehyde

Mortar and pestle (if sample is not a fine powder)

Procedure:

A small amount of dry, powdered Dibromoacetaldehyde is packed into the open end of a
capillary tube to a height of 2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.

e The sample is heated at a controlled rate (typically 1-2 °C per minute near the expected
melting point).

e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

e The temperature at which the entire solid has turned into a clear liquid is recorded as the end
of the melting range. A narrow melting range (0.5-2 °C) is indicative of a pure compound.

Determination of Density (Pycnometer Method)

The density of a liquid can be accurately determined using a pycnhometer, which is a flask with
a precisely known volume.

Materials:

Pycnometer (specific gravity bottle)

Analytical balance

Dibromoacetaldehyde sample

Distilled water (for calibration)
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e Thermometer
Procedure:
e The empty, clean, and dry pycnometer is weighed on an analytical balance.

o The pycnometer is filled with distilled water and weighed again to determine the mass of the
water. The temperature of the water is recorded.

e The pycnometer is emptied, dried, and then filled with Dibromoacetaldehyde and weighed.

» The density of water at the recorded temperature is used to calculate the exact volume of the
pycnometer.

e The density of Dibromoacetaldehyde is then calculated by dividing the mass of the sample
by the volume of the pycnometer.

Determination of Solubility

A gualitative assessment of solubility in various solvents is a fundamental physical property.
Materials:

Test tubes

Dibromoacetaldehyde sample

Various solvents (e.g., water, ethanol, DMSO, hexane)

Vortex mixer (optional)

Procedure:

o Asmall, measured amount of Dibromoacetaldehyde (e.g., 10 mg) is placed in a test tube.
e A small volume of the solvent (e.g., 1 mL) is added to the test tube.

e The mixture is agitated (e.g., by tapping or using a vortex mixer) for a set period.
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e The mixture is visually inspected for the dissolution of the solid or the formation of a
homogeneous solution.

o Observations are recorded as soluble, partially soluble, or insoluble. The process can be
repeated with gentle heating if necessary.

Visualizations

The following diagrams, created using the DOT language, illustrate a relevant chemical
process and an analytical workflow involving haloacetaldehydes like Dibromoacetaldehyde.

Formation Pathway of Haloacetaldehydes during Water
Chlorination

This diagram illustrates the stepwise substitution mechanism for the formation of
haloacetaldehydes, such as Dibromoacetaldehyde, from acetaldehyde during the chlorination
of drinking water.

Click to download full resolution via product page

Caption: Stepwise formation of haloacetaldehydes.

Analytical Workflow for Haloacetaldehyde Detection in
Water

This diagram outlines a typical workflow for the analysis of haloacetaldehydes, including
Dibromoacetaldehyde, in water samples using Gas Chromatography-Mass Spectrometry
(GC-MS).
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Caption: GC-MS analytical workflow for haloacetaldehydes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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